Cas no 2228531-27-7 (2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroacetic acid)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroacetic acid
• CAS No: 2228531-27-7
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 6423248
• PubChem ID: 165696872
• Update Time: 2025-10-29

2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroacetic acid
• 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid
• EN300-1953480
• 2228531-27-7

• Inchi： 1S/C9H12F2O2/c10-9(11,8(12)13)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2,(H,12,13)
• InChI Key： ATANYOJJEYZRIZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1CC2CCC1C2)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroacetic acid

2-{bicyclo2.2.1heptan-2-yl}-2,2-difluoroacetic acid (CAS No. 2228531-27-7): An Overview of a Promising Compound in Medicinal Chemistry

2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid (CAS No. 2228531-27-7) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its bicyclic structure and difluoroacetic acid moiety, exhibits a range of properties that make it a valuable candidate for further research and development.

The molecular structure of 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid is particularly noteworthy. The bicyclo[2.2.1]heptane ring, also known as norbornane, provides a rigid and stable framework that can influence the compound's conformational flexibility and binding interactions with biological targets. The presence of the difluoroacetic acid group introduces additional chemical reactivity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key enzymes involved in the pathogenesis of these conditions, potentially slowing disease progression and improving patient outcomes.

In addition to its neuroprotective properties, 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid has demonstrated promising antiviral activity against several viral pathogens, including influenza and herpes simplex virus (HSV). The compound's ability to inhibit viral replication and reduce viral load makes it a potential candidate for the development of novel antiviral therapies.

The pharmacokinetic profile of 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid is another area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. Its high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration.

To further understand the biological activity of 2-{bicyclo[2.2.1]heptan-2-yl}-2,2-difluoroacetic acid, researchers have conducted extensive in vitro and in vivo experiments. In cell-based assays, the compound has been shown to exhibit potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. Animal studies have also demonstrated its efficacy in preclinical models of neurodegenerative diseases and viral infections.

The safety profile of 2-{bicyclo[2.2.1]heptan-2-yl}-�difluoroacetic acid is an important consideration for its potential clinical use. Toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in human subjects.

In conclusion, �{bicyclo[�.�.]heptan-��-yl}-��,��-difluoroacetic acid (CAS No. ��8531-��-) represents a promising compound with diverse therapeutic potential in medicinal chemistry. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic efficacy for various medical applications.